![molecular formula C5H4Br2S B176918 2,3-Dibromo-4-methylthiophene CAS No. 125257-38-7](/img/structure/B176918.png)
2,3-Dibromo-4-methylthiophene
Overview
Description
2,3-Dibromo-4-methylthiophene is a chemical compound with the empirical formula C5H4Br2S . It has a molecular weight of 255.96 . This compound is used as a reagent in the synthesis of hyper-branched polymers with tunable branching .
Synthesis Analysis
The synthesis of this compound and its derivatives often involves the Suzuki coupling reaction . This reaction is a convenient method for carbon-carbon bond formations in organic molecules .Molecular Structure Analysis
The molecular structure of this compound is characterized by a thiophene ring substituted with bromine atoms at the 2 and 3 positions and a methyl group at the 4 position .Chemical Reactions Analysis
This compound can undergo various chemical reactions. For instance, it can participate in palladium(0) catalyzed Suzuki cross-coupling reactions .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature with a density of 1.984 g/mL at 25 °C . Its molecular weight is 255.96 .Scientific Research Applications
Chemical Structure and Characterization
The structural analysis and characterization of compounds related to 2,3-Dibromo-4-methylthiophene, such as 3,4,5-Triiodo-2-Methylthiophene, provide insights into their unique chemical properties. The compound 3,4,5-Triiodo-2-Methylthiophene, a side product from iodination of 2-methylthiophene, has been extensively characterized using techniques like X-ray crystallography and NMR, revealing interesting aspects of its structure and formation (Patel et al., 2019).
Polymer Synthesis and Properties
The synthesis and properties of polythiophenes, including poly(4-methylthiophenes), play a crucial role in the development of conducting polymers. These polymers exhibit unique electrical properties, making them useful in various applications, including electronics and sensors (Chen & Tsai, 1993).
Synthesis and Characterization of Bromides
Research focusing on the synthesis and characterization of various bromides of methylthiophene, such as 2-bromo-3-methylthiophene, is significant for understanding the chemical behavior and potential applications of these compounds. Techniques like Gas Chromatography (GC) are used to analyze the concentration and purity of these compounds (Zhao Li-juan, 2011).
Novel Photochromic Compounds
The synthesis of novel photochromic compounds, such as 1,2-bis [2-methyl-5(3,4-difluorophenyl)-3-thienyl]perfluorocyclopentene, from 2-methylthiophene derivatives, demonstrates the potential for creating materials with unique light-responsive properties. These compounds find applications in areas like photonics and sensor technology (Liu et al., 2008).
Mechanism of Action
Target of Action
2,3-Dibromo-4-methylthiophene is primarily used in the Suzuki-Miyaura cross-coupling reaction . The primary targets of this compound are the carbon atoms in the organic molecules that participate in the reaction .
Mode of Action
The compound interacts with its targets through a process known as transmetalation, which is a key step in the Suzuki-Miyaura cross-coupling reaction . In this process, the this compound is coupled with an organoboron compound in the presence of a palladium catalyst . The palladium catalyst facilitates the transfer of the organic group from boron to palladium .
Biochemical Pathways
The Suzuki-Miyaura cross-coupling reaction is a widely applied transition metal-catalyzed carbon-carbon bond-forming reaction . The reaction involves the coupling of an organoboron compound with a halide or pseudo-halide . The this compound serves as the halide in this reaction .
Result of Action
The result of the action of this compound is the formation of a new carbon-carbon bond . This can lead to the synthesis of a wide range of organic compounds, including pharmaceuticals and materials for organic electronics .
Action Environment
The action of this compound is influenced by various environmental factors. For instance, the Suzuki-Miyaura reaction is known for its mild and functional group tolerant reaction conditions . Therefore, the reaction can be carried out in a variety of environments, including aqueous and organic solvents . The stability of this compound is also an important factor, as it needs to be stable under the reaction conditions .
Safety and Hazards
Future Directions
Research on 2,3-Dibromo-4-methylthiophene and its derivatives is ongoing, with a focus on their synthesis and potential applications. For instance, they have been used in the synthesis of conjugated polythiophenes, which exhibit special optical and electrical properties . These compounds have potential applications in material science, including use in organic semiconductors, organic light-emitting diodes (OLEDs), and organic photovoltaic (OPV) cells .
Properties
IUPAC Name |
2,3-dibromo-4-methylthiophene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4Br2S/c1-3-2-8-5(7)4(3)6/h2H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBYLRMUZATVKLP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=C1Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4Br2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00560174 | |
Record name | 2,3-Dibromo-4-methylthiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00560174 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.96 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
125257-38-7 | |
Record name | 2,3-Dibromo-4-methylthiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00560174 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3-Dibromo-4-methylthiophene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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